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Abstract

Chlorodimethylphosphine (CAS No. 811-62-1), a highly reactive organophosphorus
compound, is a critical building block in advanced chemical synthesis, particularly within the
pharmaceutical and fine chemical industries.[1][2] Its utility as a precursor to phosphine ligands
for metal-catalyzed cross-coupling reactions and as a versatile synthetic intermediate
necessitates the use of material with exceptionally high purity.[3][4] This guide provides
researchers, scientists, and drug development professionals with a comprehensive framework
for sourcing high-purity chlorodimethylphosphine. It details key supplier evaluation criteria,
presents a comparative overview of commercial sources, outlines rigorous analytical protocols
for purity verification, and establishes best practices for safe handling and storage.

Introduction to Chlorodimethylphosphine (CDMP)

Chlorodimethylphosphine, also known as dimethylphosphinous chloride, is a colorless,
fuming liquid characterized by its high reactivity towards air and moisture.[2][5] This reactivity,
while making it a potent synthetic tool, also presents significant handling and storage
challenges.

1.1. Chemical Properties and Reactivity

e Molecular Formula: C2HeCIP[2]
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e Molecular Weight: 96.49 g/mol [2]
e Boiling Point: 76-77 °C[5][6]

o Key Reactivity: CDMP is pyrophoric, catching fire spontaneously upon exposure to air, and
reacts violently with water.[2][7] It must be handled under an inert atmosphere (e.g., nitrogen
or argon) at all times.[7][8]

1.2. Critical Applications in Research and Drug Development

The P-Cl bond in chlorodimethylphosphine is highly susceptible to nucleophilic substitution,
making it an ideal starting material for the synthesis of a wide range of tertiary phosphines.
These phosphines are indispensable as ligands in homogeneous catalysis, enabling crucial
bond-forming reactions that are foundational to modern drug discovery.[3]

Chlorine-containing intermediates are vital in the pharmaceutical industry, with a significant
percentage of FDA-approved drugs relying on chlorine chemistry for their synthesis.[9]
Organophosphorus compounds, specifically, are used to create active pharmaceutical
ingredients (APIs) with enhanced therapeutic properties, including antiviral and antitumor
activities.[10] The purity of these intermediates is paramount, as contaminants can lead to
unpredictable reaction outcomes, reduced yields, and potentially toxic byproducts in the final
APL.[10]

Commercial Suppliers and Procurement Strategy

Sourcing high-purity chlorodimethylphosphine requires careful vetting of suppliers. The
primary considerations are not just the stated purity but also the supplier's quality control
systems, transparency in providing analytical data, and expertise in handling and shipping such
a hazardous material.

2.1. Key Considerations for Supplier Selection

o Purity Specification: Look for suppliers offering purities of 297%. For sensitive catalytic
applications, higher purities are often necessary.

 Certificate of Analysis (CoA): A comprehensive CoA is non-negotiable. It should detail the
specific analytical methods used for purity assessment (e.g., 3P NMR, GC) and list identified
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impurities.

o Packaging: The compound should be supplied in appropriate air-tight containers, such as
Sure/Seal™ bottles, designed for reactive reagents.

o Technical Support: Reputable suppliers should have knowledgeable technical staff available
to answer questions regarding handling, stability, and use.

2.2. Overview of Commercial Suppliers

The following table summarizes a selection of commercial suppliers for
chlorodimethylphosphine and related phosphinic chlorides. This is not an exhaustive list but
represents a cross-section of manufacturers and distributors catering to the research and
development sector.
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) Reported
Supplier | Platform Product Name CAS Number .
Purity/Notes
Thermo Scientific ) o ) )
] Dimethylphosphinic 97+% Purity. Used in
Chemicals (Alfa ) 1111-92-8 ) )
chloride peptide synthesis.[11]
Aesar)
] o 97% Purity. Provided
) ) Dimethylphosphinic ) )
Sigma-Aldrich (Merck) ] 1111-92-8 with detailed safety
chloride
and property data.[12]
) o Offered for research,
) Dimethylphosphinic )
Biosynth ] 1111-92-8 requires storage at 2-
chloride )
8°C under inert gas.
Platform lists various
) ) suppliers, such as
ECHEMI dimethylphosphine 676-59-5
JHECHEM CO LTD.
[13]
Lists multiple

suppliers, including
, CHLORO(DIMETHYL)
ChemicalBook 811-62-1 Career Henan
PHOSPHINE , _
Chemical Co. with

99% purity.[14]

Provides product with
) ) a Certificate of
Clearsynth Dimethylphosphin 676-59-5 ]
Analysis for research

use.[15]

Note: Chlorodimethylphosphine (CAS 811-62-1) and its oxidized form, Dimethylphosphinic
chloride (CAS 1111-92-8), are closely related and sometimes used interchangeably in supplier
catalogs. Researchers should verify the exact chemical structure required for their application.

2.3. Supplier Qualification Workflow

A systematic approach to qualifying a new supplier is crucial for ensuring consistent quality and
mitigating risks in the supply chain.
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Caption: Workflow for qualifying a new chlorodimethylphosphine supplier.

Quality Control & Purity Verification

Independent verification of purity is a cornerstone of good scientific practice. While supplier
CoAs provide initial data, in-house analysis confirms the material's suitability for specific,
sensitive applications.
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3.1. Gold Standard: 3'P Nuclear Magnetic Resonance (NMR) Spectroscopy

3P NMR is the most direct and powerful technique for assessing the purity of
organophosphorus compounds. It provides a quantitative measure of the target compound
relative to phosphorus-containing impurities.

3.2. Step-by-Step Protocol for Purity Assessment via 3P NMR

o Sample Preparation (Inert Atmosphere): All manipulations must be performed in a glovebox
or using Schlenk line techniques.

o Prepare a stock solution of a suitable internal standard (e.qg., triphenyl phosphate) in a
deuterated solvent (e.g., CeDe or CDCl3).

o In a vial, accurately weigh ~10 mg of the internal standard.
o Add a known volume of the deuterated solvent to dissolve the standard.
o In a separate vial, accurately weigh ~20-30 mg of chlorodimethylphosphine.

o Using a gas-tight syringe, transfer a precise volume of the internal standard solution to the
vial containing the CDMP.

o Transfer the final solution to an NMR tube and cap it securely.
 NMR Data Acquisition:
o Acquire a proton-decoupled 3P NMR spectrum.

o Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 of any
phosphorus signal in the sample to allow for full relaxation and ensure accurate
integration.

o Data Analysis:

o Reference the spectrum (e.g., the signal for triphenyl phosphate appears at approximately
-18 ppm).
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o Integrate the signal corresponding to chlorodimethylphosphine and the signal of the
internal standard.

o Calculate the purity based on the molar ratio, integration values, and initial masses.
3.3. Common Impurities

The most common impurity is the oxidation product, dimethylphosphinic chloride
((CH3)2P(0O)CI), which will appear as a distinct peak in the 3'P NMR spectrum. Other potential
impurities include hydrolysis products or starting materials from the synthesis.[12][16]
Consulting spectral databases can aid in the identification of unknown signals.[17][18]

Safe Handling, Storage, and Emergency Procedures

The hazardous nature of chlorodimethylphosphine mandates strict adherence to safety
protocols.[7][8]

4.1. Hazard Profile

o Pyrophoric: Spontaneously ignites in air.[2]

o Water-Reactive: Reacts violently with water, releasing flammable and corrosive gases.[7][8]
» Corrosive: Causes severe skin burns and eye damage.[12]

4.2. Standard Operating Procedure (SOP) for Handling

Location: Always handle in a certified chemical fume hood or a glovebox with an inert
atmosphere.[8][19]

o Personal Protective Equipment (PPE): Wear a flame-retardant lab coat, chemical-resistant
gloves (e.g., butyl rubber), and chemical splash goggles with a face shield.[8]

e Tools: Use non-sparking tools. All transfers should be conducted via gas-tight syringes or
cannulas under a positive pressure of inert gas.[7][19]

o Storage: Store in a tightly sealed container under an inert atmosphere in a cool, dry, well-
ventilated area designated for flammable and corrosive materials.[7][8]
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4.3. Spill and Quenching Workflow

In the event of a small, contained spill within a fume hood, a cautious quenching procedure is

necessary.

Caption: Emergency response workflow for a small CDMP spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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purity-chlorodimethylphosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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